Cas no 1000017-96-8 (5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 1000017-96-8
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• MDL: MFCD09842617
• CID: 1078002
• PubChem ID: 26369190
• Update Time: 2025-05-23

5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• 5-Chloroimidazo[1,2-a]pyridine-2-carbohylic acid hydrazide
• 5-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrazide
• AKOS027314116
• MFCD09842617
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-chloro-, hydrazide
• 1000017-96-8
• SB86548
• AS-8201

• MDL： MFCD09842617
• Inchi： 1S/C8H7ClN4O/c9-6-2-1-3-7-11-5(4-13(6)7)8(14)12-10/h1-4H,10H2,(H,12,14)
• InChI Key： BAHXRQQRIQTGNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(C(NN)=O)=CN21

Computed Properties

• Exact Mass: 210.0308386g/mol
• Monoisotopic Mass: 210.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.4Ų

5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide Security Information

• Hazardous Material Identification：

Additional information on 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide

Comprehensive Overview of 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1000017-96-8)

The compound 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1000017-96-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core with a chloro substitution at the 5-position and a carbohydrazide functional group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting infectious diseases and metabolic disorders.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad-spectrum pharmacological properties. The 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide scaffold is particularly notable for its role in developing kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance, scientists are investigating this compound's efficacy against multidrug-resistant pathogens, aligning with global health priorities. Additionally, its applications in crop protection chemicals highlight its agrochemical relevance, addressing food security challenges.

The synthesis of 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide involves multi-step organic reactions, often starting from commercially available 2-aminopyridine derivatives. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched by chemists in academic and industrial forums. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with regulatory standards for research and development.

From an SEO perspective, queries such as "5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide uses" and "CAS 1000017-96-8 suppliers" reflect growing commercial interest. Suppliers and manufacturers emphasize its high purity grades (≥98%) to meet the stringent requirements of pharmaceutical clients. Furthermore, discussions on platforms like ResearchGate often focus on its structure-activity relationship (SAR), a key area for medicinal chemists designing novel therapeutics.

Environmental and safety considerations are also pivotal. While 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide is not classified as hazardous, proper handling protocols are recommended to minimize occupational exposure. This aligns with the broader trend of green chemistry, where researchers seek sustainable synthesis routes for such intermediates. Recent publications have explored catalytic methods to reduce waste, resonating with the industry's shift toward eco-friendly practices.

In conclusion, 5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1000017-96-8) represents a critical building block in modern chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with its adaptability to innovative synthetic strategies, positions it as a compound of enduring scientific and industrial value. As research advances, its role in addressing pressing global challenges—from disease treatment to sustainable agriculture—will likely expand further.